Biphalin
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Overview
Description
Biphalin is a synthetic opioid octapeptide with a palindromic sequence has high analgesic activity. This compound displays a strong affinity for μ and δ-opioid receptors, and a significant to κ-receptor.
Scientific Research Applications
Neuroprotection
Biphalin shows promise in neuroprotection, particularly against excitotoxic injury in hippocampal cultures. Studies indicate that this compound can reduce neuronal damage induced by NMDA, and its neuroprotective effects are negated by naltrexone, an opioid receptor antagonist (Kawalec et al., 2011).
Antiproliferative Effects
Research has documented an inhibitory effect of this compound on tumor cell growth, particularly in human glioma T98G cells. This compound induces a decrease in proliferation rate and colony-forming ability, offering potential in anti-cancer therapy (Lazarczyk et al., 2010).
CNS Distribution
This compound is observed to cross both blood-brain and blood-cerebrospinal fluid barriers. Its distribution in the brain and spinal cord, particularly in regions with high opioid receptor density, underlines its potency in eliciting antinociception (Abbruscato et al., 1997).
Analgesic Activity
This compound exhibits high antinociceptive activity, potentially offering an alternative for morphine in pain management. Its effectiveness is demonstrated in various animal models, suggesting its potential as a potent and sustained analgesic agent (Leone et al., 2012).
Improved CNS Entry and Stability
Studies on this compound and its halogenated derivatives have demonstrated improved CNS entry and stability, enhancing its potential as a clinical opioid drug (Abbruscato et al., 1996).
Potential in Treating Opioid System-Dependent Diseases
This compound has been shown to be beneficial as an antiviral, antiproliferative, anti-inflammatory, and neuroprotective agent. Its interaction with opioid receptors suggests potential in treating various pathophysiological diseases (Redkiewicz et al., 2021).
Antiviral Activity
Research indicates this compound's potential in antiviral activity, particularly in combination with other therapies like AZT for retroviral infections. This suggests its application in complementary therapy for AIDS and other chronic diseases (Tang et al., 2008).
properties
CAS RN |
83916-01-2 |
---|---|
Molecular Formula |
C46H56N10O10 |
Molecular Weight |
909 g/mol |
IUPAC Name |
(2S)-2-amino-N-[(2R)-1-[[2-[[(2S)-1-[2-[(2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-phenylpropanoyl]hydrazinyl]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]-3-(4-hydroxyphenyl)propanamide |
InChI |
InChI=1S/C46H56N10O10/c1-27(51-43(63)35(47)21-31-13-17-33(57)18-14-31)41(61)49-25-39(59)53-37(23-29-9-5-3-6-10-29)45(65)55-56-46(66)38(24-30-11-7-4-8-12-30)54-40(60)26-50-42(62)28(2)52-44(64)36(48)22-32-15-19-34(58)20-16-32/h3-20,27-28,35-38,57-58H,21-26,47-48H2,1-2H3,(H,49,61)(H,50,62)(H,51,63)(H,52,64)(H,53,59)(H,54,60)(H,55,65)(H,56,66)/t27-,28-,35+,36+,37+,38+/m1/s1 |
InChI Key |
DESSEGDLRYOPTJ-VRANXALZSA-N |
Isomeric SMILES |
C[C@H](C(=O)NCC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)NNC(=O)[C@H](CC2=CC=CC=C2)NC(=O)CNC(=O)[C@@H](C)NC(=O)[C@H](CC3=CC=C(C=C3)O)N)NC(=O)[C@H](CC4=CC=C(C=C4)O)N |
SMILES |
CC(C(=O)NCC(=O)NC(CC1=CC=CC=C1)C(=O)NNC(=O)C(CC2=CC=CC=C2)NC(=O)CNC(=O)C(C)NC(=O)C(CC3=CC=C(C=C3)O)N)NC(=O)C(CC4=CC=C(C=C4)O)N |
Canonical SMILES |
CC(C(=O)NCC(=O)NC(CC1=CC=CC=C1)C(=O)NNC(=O)C(CC2=CC=CC=C2)NC(=O)CNC(=O)C(C)NC(=O)C(CC3=CC=C(C=C3)O)N)NC(=O)C(CC4=CC=C(C=C4)O)N |
Appearance |
Solid powder |
Other CAS RN |
83916-01-2 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
(Tyr-Ala-Gly-Phe-NH2)2 (tyrosyl-alanyl-glycyl-phenylalaninamide)dimer biphalin bis(Tyr-Ala-Gly-PheNH2)hydrazide bis(tyrosyl-alanyl-glycyl-phenylalaninamide)hydrazide D-ENK D-ENK-O DALA(2) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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